72-03-7

Propionate

• CAS RN:
• 72-03-7

• Formula:
• C3H5O2-

• InChI:
• InChI=1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/p-1

• InChIKey:
• XBDQKXXYIPTUBI-UHFFFAOYSA-M

• Propionate is the conjugate base of propionic acid;  a key precursor in lipid biosynthesis. It has a role as a human metabolite. It is a conjugate base of a propionic acid.

2,4,6-trichloro-3-nitrobenzoic acid

In Stock

• CAS RN:
• 71372-03-7

• Formula:
• C7H2Cl3NO4

• 2,4,6-trichloro-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H2Cl3NO4 and its molecular weight is 270.5. The purity is usually 95%.

N-(Salicylidene)-2,4,6-trifluoroaniline

In Stock

• CAS RN:
• 26672-03-7

• Formula:
• C13H8F3NO

• InChI:
• InChI=1S/C13H8F3NO/c14-9-5-10(15)13(11(16)6-9)17-7-8-3-1-2-4-12(8)18/h1-7,18H

• InChIKey:
• RQGWCMLLTPYLGV-UHFFFAOYSA-N

• N-(Salicylidene)-2,4,6-trifluoroaniline is a useful research compound. Its molecular formula is C13H8F3NO and its molecular weight is 251.20 g/mol. The purity is usually 95%.

1-[2-(4-Ethoxyphenyl)imino-3-(2-hydroxyethyl)-4-methyl-1,3-thiazol-5-yl]ethanone

In Stock

• CAS RN:
• 461672-03-7

• Formula:
• C16H20N2O3S

• InChI:
• InChI=1S/C16H20N2O3S/c1-4-21-14-7-5-13(6-8-14)17-16-18(9-10-19)11(2)15(22-16)12(3)20/h5-8,19H,4,9-10H2,1-3H3

• InChIKey:
• ZZKPVPDEMLBIQQ-MSUUIHNZSA-N

• 1-[2-(4-Ethoxyphenyl)imino-3-(2-hydroxyethyl)-4-methyl-1,3-thiazol-5-yl]ethanone is a useful research compound. Its molecular formula is C16H20N2O3S and its molecular weight is 320.41. The purity is usually 95%.

N1-isopentyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869072-03-7

• Formula:
• C16H25N3O5S2

• InChI:
• InChI=1S/C16H25N3O5S2/c1-12(2)6-7-17-15(20)16(21)18-11-13-19(8-4-9-24-13)26(22,23)14-5-3-10-25-14/h3,5,10,12-13H,4,6-9,11H2,1-2H3,(H,17,20)(H,18,21)

• InChIKey:
• IXBUAXVHQPBLGO-UHFFFAOYSA-N

• N1-isopentyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H25N3O5S2 and its molecular weight is 403.51. The purity is usually 95%.

3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone

In Stock

• CAS RN:
• 898772-03-7

• Formula:
• C17H15ClFNO

• InChI:
• InChI=1S/C17H15ClFNO/c18-14-5-6-15(16(19)10-14)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2

• InChIKey:
• KOBORHGWJRAWJO-UHFFFAOYSA-N

• 3'-Azetidinomethyl-4-chloro-2-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15ClFNO and its molecular weight is 303.8 g/mol. The purity is usually 95%.

3-cyclohexyl-1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea

Usually In Stock

• CAS RN:
• 851972-03-7

• Formula:
• C24H31N3OS

• InChI:
• InChI=1S/C24H31N3OS/c1-17-10-11-23-22(15-17)21(18(2)25-23)12-13-27(16-20-9-6-14-28-20)24(29)26-19-7-4-3-5-8-19/h6,9-11,14-15,19,25H,3-5,7-8,12-13,16H2,1-2H3,(H,26,29)

• InChIKey:
• BEGNJYVJGMQITJ-UHFFFAOYSA-N

• 3-cyclohexyl-1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C24H31N3OS and its molecular weight is 409.59. The purity is usually 95%.

N-{2-[(3-methoxyphenyl)carbonyl]-3-methyl-1-benzofuran-5-yl}pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 929472-03-7

• Formula:
• C23H18N2O4

• InChI:
• InChI=1S/C23H18N2O4/c1-14-19-12-17(25-23(27)16-6-4-10-24-13-16)8-9-20(19)29-22(14)21(26)15-5-3-7-18(11-15)28-2/h3-13H,1-2H3,(H,25,27)

• InChIKey:
• GWYIJRZOGOBFGW-UHFFFAOYSA-N

• N-{2-[(3-methoxyphenyl)carbonyl]-3-methyl-1-benzofuran-5-yl}pyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.407. The purity is usually 95%.

N-(4-ethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 932972-03-7

• Formula:
• C18H21N3O3

• InChI:
• InChI=1S/C18H21N3O3/c1-2-24-15-9-7-14(8-10-15)19-17(22)12-21-18(23)11-13-5-3-4-6-16(13)20-21/h7-11H,2-6,12H2,1H3,(H,19,22)

• InChIKey:
• AAINQZQQPQKTCU-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C18H21N3O3 and its molecular weight is 327.384. The purity is usually 95%.

2,5-dichloro-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953972-03-7

• Formula:
• C18H20Cl2N2O3S

• InChI:
• InChI=1S/C18H20Cl2N2O3S/c19-15-6-7-16(20)18(12-15)26(23,24)21-8-9-22-10-11-25-17(13-22)14-4-2-1-3-5-14/h1-7,12,17,21H,8-11,13H2

• InChIKey:
• LLIDONQTMQHGFJ-UHFFFAOYSA-N

• 2,5-dichloro-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20Cl2N2O3S and its molecular weight is 415.33. The purity is usually 95%.

tert-Butyl (3,4-diaminophenyl)carbamate

In Stock

• CAS RN:
• 937372-03-7

• Formula:
• C11H17N3O2

• InChI:
• InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,12-13H2,1-3H3,(H,14,15)

• InChIKey:
• XPZXNVNKACXWFX-UHFFFAOYSA-N

• Tert-Butyl (3,4-diaminophenyl)carbamate is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.

N-(1-adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 500272-03-7

• Formula:
• C26H26F3N3O2S

• InChI:
• InChI=1S/C26H26F3N3O2S/c1-34-19-4-2-18(3-5-19)22-9-21(26(27,28)29)20(13-30)24(31-22)35-14-23(33)32-25-10-15-6-16(11-25)8-17(7-15)12-25/h2-5,9,15-17H,6-8,10-12,14H2,1H3,(H,32,33)

• InChIKey:
• GHPNVHPAXIHCOO-UHFFFAOYSA-N

• N-(1-adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H26F3N3O2S and its molecular weight is 501.6g/mol. The purity is usually 95%.

(1S,3R)-3-amino-2,3-dihydro-1h-inden-1-ol

In Stock

• CAS RN:
• 403672-03-7

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c10-8-5-9(11)7-4-2-1-3-6(7)8/h1-4,8-9,11H,5,10H2/t8-,9+/m1/s1

• InChIKey:
• PRVIGUZMXLBANS-BDAKNGLRSA-N

• (1S,3R)-3-amino-2,3-dihydro-1h-inden-1-ol, also known as (1S,3R)-3-amino-2,3-dihydro-1h-inden-1-ol, is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

2-cyclopropyl-1H-imidazole-4-carbaldehyde hydrochloride

In Stock

• CAS RN:
• 2219372-03-7

• Formula:
• C7H9ClN2O

• 2-cyclopropyl-1H-imidazole-4-carbaldehyde hydrochloride is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.6. The purity is usually 95%.

2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

In Stock

• CAS RN:
• 1221172-03-7

• Formula:
• C6H2ClF3INO

• InChI:
• InChI=1S/C6H2ClF3INO/c7-5-3(11)1-2-4(12-5)13-6(8,9)10/h1-2H

• InChIKey:
• AZPLTOZWQMTGIM-UHFFFAOYSA-N

• 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine is a useful research compound. Its molecular formula is C6H2ClF3INO and its molecular weight is 323.44 g/mol. The purity is usually 95%.

2-(2-chlorophenyl)-N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797672-03-7

• Formula:
• C20H20ClN3OS

• InChI:
• InChI=1S/C20H20ClN3OS/c21-16-5-2-1-4-15(16)12-20(25)22-9-10-24-18(14-7-8-14)13-17(23-24)19-6-3-11-26-19/h1-6,11,13-14H,7-10,12H2,(H,22,25)

• InChIKey:
• LDGUIEDHOIRUGX-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN3OS and its molecular weight is 385.91. The purity is usually 95%.

N-cyclopropyl-3-(2-fluorophenyl)-N-(2-(thiophen-2-yl)ethyl)propanamide

In Stock

• CAS RN:
• 1797872-03-7

• Formula:
• C18H20FNOS

• InChI:
• InChI=1S/C18H20FNOS/c19-17-6-2-1-4-14(17)7-10-18(21)20(15-8-9-15)12-11-16-5-3-13-22-16/h1-6,13,15H,7-12H2

• InChIKey:
• UIIMZHAHIDUAGZ-UHFFFAOYSA-N

• N-cyclopropyl-3-(2-fluorophenyl)-N-(2-(thiophen-2-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H20FNOS and its molecular weight is 317.42. The purity is usually 95%.

4-Bromo-2,3-dichlorobenzyl alcohol

In Stock

• CAS RN:
• 1807172-03-7

• Formula:
• C7H5BrCl2O

• InChI:
• InChI=1S/C7H5BrCl2O/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2,11H,3H2

• InChIKey:
• SQVBTQKPMMBSQN-UHFFFAOYSA-N

• 4-Bromo-2,3-dichlorobenzyl alcohol is a useful research compound. Its molecular formula is C7H5BrCl2O and its molecular weight is 255.92 g/mol. The purity is usually 95%.

Benzyl 2-(sulfamoylmethyl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 1823772-03-7

• Formula:
• C13H18N2O4S

• InChI:
• InChI=1S/C13H18N2O4S/c14-20(17,18)10-12-7-4-8-15(12)13(16)19-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H2,14,17,18)

• InChIKey:
• APLHUFANCOFLEF-UHFFFAOYSA-N

• Benzyl 2-(sulfamoylmethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H18N2O4S and its molecular weight is 298.36. The purity is usually 95%.

6-Cyclobutyl-5-methyl-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 1933672-03-7

• Formula:
• C9H12N2O

• InChI:
• InChI=1S/C9H12N2O/c1-6-5-8(12)10-11-9(6)7-3-2-4-7/h5,7H,2-4H2,1H3,(H,10,12)

• InChIKey:
• ZUZRHMIKTXTZBP-UHFFFAOYSA-N

• 6-Cyclobutyl-5-methyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.

tert-butyl N-methyl-N-(2-oxobut-3-yn-1-yl)carbamate

In Stock

• CAS RN:
• 2007472-03-7

• Formula:
• C10H15NO3

• InChI:
• InChI=1S/C10H15NO3/c1-6-8(12)7-11(5)9(13)14-10(2,3)4/h1H,7H2,2-5H3

• InChIKey:
• HANRKFJJWBZROT-UHFFFAOYSA-N

• Tert-butyl N-methyl-N-(2-oxobut-3-yn-1-yl)carbamate is a useful research compound. Its molecular formula is C10H15NO3 and its molecular weight is 197.234. The purity is usually 95%.

2-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid

Usually In Stock

• CAS RN:
• 2248272-03-7

• Formula:
• C7H4F2N4O2

• InChI:
• InChI=1S/C7H4F2N4O2/c8-4(9)5-11-7-10-1-3(6(14)15)2-13(7)12-5/h1-2,4H,(H,14,15)

• InChIKey:
• WORYYBXMJVMKHC-UHFFFAOYSA-N

• 2-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C7H4F2N4O2 and its molecular weight is 214.132. The purity is usually 95%.

(1R,2R)-2-(3-Bromopyridin-4-yl)oxycyclohexan-1-amine

Usually In Stock

• CAS RN:
• 2277172-03-7

• Formula:
• C11H15BrN2O

• InChI:
• InChI=1S/C11H15BrN2O/c12-8-7-14-6-5-10(8)15-11-4-2-1-3-9(11)13/h5-7,9,11H,1-4,13H2/t9-,11-/m1/s1

• InChIKey:
• UDZPJMHWDFSWEJ-MWLCHTKSSA-N

• (1R,2R)-2-(3-Bromopyridin-4-yl)oxycyclohexan-1-amine is a useful research compound. Its molecular formula is C11H15BrN2O and its molecular weight is 271.158. The purity is usually 95%.

N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]cyclobutanecarboxamide

Usually In Stock

• CAS RN:
• 2379972-03-7

• Formula:
• C15H17NO3S

• InChI:
• InChI=1S/C15H17NO3S/c17-12(8-16-15(18)10-3-1-4-10)14-7-11(9-20-14)13-5-2-6-19-13/h2,5-7,9-10,12,17H,1,3-4,8H2,(H,16,18)

• InChIKey:
• JSIPZQZFZVKOHX-UHFFFAOYSA-N

• N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.37. The purity is usually 95%.